5-Bromo-6-(2,2,2-trifluoroethoxy)-2-(trifluoromethyl)nicotinic acid
Cat. No. B1380495
Key on ui cas rn:
1188926-14-8
M. Wt: 368.03 g/mol
InChI Key: CBLFAJZVUTVLKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)c1cc(Br)c(OCC(F)(F)F)nc1C(F)(F)F
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4]([c:5]1[c:6]([C:18]([F:19])([F:20])[F:21])[n:7][c:8]([O:12][CH2:13][C:14]([F:15])([F:16])[F:17])[c:9]([Br:11])[cH:10]1)=[O:22].[ClH:23].[O:24]1[CH2:25][CH2:26][CH2:27][CH2:28]1.[OH2:29]>>[O:3]=[C:4]([c:5]1[c:6]([C:18]([F:19])([F:20])[F:21])[n:7][c:8]([O:12][CH2:13][C:14]([F:15])([F:16])[F:17])[c:9]([Br:11])[cH:10]1)[OH:22]
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Inputs
Step One
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Name
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CCOC(=O)c1cc(Br)c(OCC(F)(F)F)nc1C(F)(F)F
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|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)c1cc(Br)c(OCC(F)(F)F)nc1C(F)(F)F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)c1cc(Br)c(OCC(F)(F)F)nc1C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
